Cas no 1841081-71-7 (N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide)

• Product Name: N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide
• CAS No: 1841081-71-7
• MF: C₁₃H₁₀N₆O
• MW: 266.258100986481
• CID: 4728061
• Update Time: 2025-06-09

N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-N'-(imino(pyridin-4-yl)methyl)isonicotinohydrazide
• N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide
• Topiroxostat Impurity 14

• Inchi： 1S/C13H10N6O/c14-8-11-7-10(3-6-17-11)13(20)19-18-12(15)9-1-4-16-5-2-9/h1-7H,(H2,15,18)(H,19,20)
• InChI Key： AOJXMRPVURFLGU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CN=C(C#N)C=1)NN=C(C1C=CN=CC=1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 420
• Topological Polar Surface Area: 117

N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Additional information on N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide

Professional Introduction to N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide (CAS No. 1841081-71-7)

N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide, with the CAS number 1841081-71-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes multiple functional groups that contribute to its unique chemical properties and potential biological activities. The presence of both pyridine and amide moieties in its structure suggests a high degree of versatility, making it a valuable candidate for further investigation in drug discovery and medicinal chemistry.

The molecular structure of N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide can be broken down into several key components that define its chemical behavior. The core of the molecule is a pyridine ring, which is a common structural motif in many bioactive compounds. This pyridine ring is substituted with an amino group at the 4-position, creating a pyridin-4-yl moiety. This substitution pattern is particularly interesting because it introduces both electron-donating and electron-withdrawing effects into the molecule, which can influence its reactivity and interactions with biological targets.

Additionally, the compound features a central amide bond, which is another critical functional group. The amide group is connected to an amino group on one side and to a methylidene group on the other side. This arrangement creates a bifunctional site within the molecule that can participate in various chemical reactions, including hydrogen bonding and nucleophilic additions. The presence of these functional groups makes N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide a versatile building block for the synthesis of more complex molecules.

The cyano group at the 2-position of the pyridine ring further enhances the complexity of this compound. The cyano group is a strong electron-withdrawing group that can significantly influence the electronic properties of the molecule. It can affect the acidity of adjacent protons and can also participate in coordination interactions with metal ions. These properties make it an attractive feature for designing molecules with specific biological activities.

In recent years, there has been growing interest in developing new therapeutic agents based on heterocyclic compounds, particularly those containing pyridine rings. Pyridine derivatives have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The unique structural features of N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide make it a compelling candidate for further exploration in these fields.

One of the most exciting aspects of this compound is its potential as a scaffold for drug discovery. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored biological activities. For instance, replacing the cyano group with other functional groups could alter the molecule's solubility and metabolic stability, making it more suitable for certain therapeutic applications.

The synthesis of N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide involves several sophisticated steps that highlight the ingenuity of modern organic chemistry. The process typically starts with the preparation of a pyridine derivative followed by functionalization at multiple positions to introduce the desired substituents. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to achieve these transformations efficiently.

The use of computational methods has also played a significant role in understanding and optimizing the synthesis of this compound. Molecular modeling studies can provide insights into the electronic structure and reactivity of N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide, helping researchers design more effective synthetic routes and predict its biological behavior.

Recent research has begun to explore the pharmacological potential of N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide and its derivatives. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways. This finding aligns with the broader trend in drug development towards targeting inflammation-related processes, which are implicated in numerous diseases.

Furthermore, the structural similarity between N-[[Amino(pyridin-4-yl)methylidene]amino]-2-cyanopyridine-4-carboxamide and known bioactive molecules suggests that it could serve as a lead compound for developing new drugs with improved efficacy and reduced side effects. Medicinal chemists are currently exploring various modifications to enhance its pharmacological profile, including optimizing solubility, improving metabolic stability, and reducing toxicity.

The role of N-heterocyclic compounds in medicinal chemistry cannot be overstated. These molecules have revolutionized drug discovery by providing versatile scaffolds for designing new therapeutic agents. N-[[Amino(pyridin-4-yli)methylidene]amino]-2-cyanopyridine -carboxamide exemplifies this trend by combining multiple functional groups into a single molecular entity that holds great promise for future drug development.

In conclusion, N -[ [ Amino ( py rid ine - 4 - yl ) m ethyl ide n e ] am i no ] - 2 - cyano py rid ine - 4 - car box am ide ( CAS No . 1841081 - 71 - 7 ) is a structurally complex and functionally versatile organic compound with significant potential in pharmaceutical chemistry . Its unique combination of functional groups makes it an attractive scaffold for drug discovery , and recent research suggests that it may have valuable applications in treating inflammatory diseases . As our understanding of molecular structure - activity relationships continues to grow , compounds like this one will undoubtedly play an increasingly important role in developing new therapies . p >